Cas no 574718-38-0 (N'-propylbut-2-ene-1,4-diamine)

• Product Name: N'-propylbut-2-ene-1,4-diamine
• CAS No: 574718-38-0
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 2832928
• PubChem ID: 5146228
• Update Time: 2025-04-21

N'-propylbut-2-ene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• DTXCID90359610
• SCHEMBL4031564
• 574718-38-0
• DTXSID90408758
• N'-propylbut-2-ene-1,4-diamine

• Inchi： 1S/C7H16N2/c1-2-6-9-7-4-3-5-8/h3-4,9H,2,5-8H2,1H3
• InChI Key： CVFHKCAAFFOCPM-UHFFFAOYSA-N
• SMILES： N(CC=CCN)CCC

Computed Properties

• Exact Mass: 128.131348519Da
• Monoisotopic Mass: 128.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 69.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 38.1Ų